Cas no 91940-84-0 (2-tert-butylpyridine-4-carboxylic acid)

• Product Name: 2-tert-butylpyridine-4-carboxylic acid
• CAS No: 91940-84-0
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• MDL: MFCD04113815
• CID: 855195
• PubChem ID: 693292
• Update Time: 2024-10-26

2-tert-butylpyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(tert-Butyl)isonicotinic acid
• 2-tert-Butylisonicotinic acid
• 2-TERT-BUTYL-ISONICOTINIC ACID
• 2-tert-butylpyridine-4-carboxylic Acid
• 4-Pyridinecarboxylic acid, 2-(1,1-dimethylethyl)-
• 2-(tert-butyl)pyridine-4-carboxylic acid
• 2-tert-butyliso-nicotinic acid
• ZVXZKPSVWZIJNW-UHFFFAOYSA-N
• SBB042151
• STL253426
• AB17856
• Z2609
• ST45175002
• 2-(1,1-Dimethylethyl)-4-pyridinecarboxylic acid (ACI)
• SY069162
• Z1198164134
• SCHEMBL1759647
• 91940-84-0
• DTXSID80351209
• AKOS000270417
• DB-093878
• CS-W000642
• EN300-3048473
• 2-(tert-Butyl)isonicotinicacid
• DS-17027
• MFCD04113815
• 2-tert-butylpyridine-4-carboxylic acid

• MDL： MFCD04113815
• Inchi： 1S/C10H13NO2/c1-10(2,3)8-6-7(9(12)13)4-5-11-8/h4-6H,1-3H3,(H,12,13)
• InChI Key： ZVXZKPSVWZIJNW-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(C(C)(C)C)N=CC=1)O

Computed Properties

• Exact Mass: 179.094628657g/mol
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.2
• XLogP3: 2.1

Experimental Properties

• Color/Form: Not available
• Density: 1.107±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• Solubility: Slightly soluble (3.9 g/l) (25 º C),
• Vapor Pressure: Not available

2-tert-butylpyridine-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： 24/25
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids